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Compound of Interest

Compound Name: DTI 0009

Cat. No.: B12361070

IMMEDIATE ACTION REQUIRED: Obtain the Safety Data Sheet (SDS) for DTI-0009 from the
manufacturer or supplier before handling this compound.

As an investigational new drug, detailed safety and handling information for DTI-0009 (also
known as Selodenoson) is not publicly available. The information required for safe handling,
including specific personal protective equipment (PPE), exposure limits, and disposal
procedures, is contained within the compound's official Safety Data Sheet (SDS). It is
mandatory for laboratory personnel to obtain and thoroughly review the SDS prior to any
handling, storage, or experimental use of DTI-0009.

General Safety Principles for Investigational
Compounds

In the absence of a specific SDS for DTI-0009, and as a general guideline for handling
investigational compounds with unknown toxicological properties, a conservative approach to
safety is required. The following are general recommendations and should be superseded by
the specific guidance in the manufacturer's SDS once obtained.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted to determine the appropriate PPE for any given
procedure. For investigational compounds where the hazards are not fully characterized, the
following PPE is generally recommended as a minimum standard:
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Protective Equipment

Standard

Purpose

Eye Protection

ANSI z87.1-compliant safety
glasses with side shields or

chemical splash goggles.

Protects eyes from splashes

and airborne patrticles.

Hand Protection

Chemically resistant gloves
(e.g., nitrile), with consideration
for double-gloving. The specific
glove material should be
selected based on the solvent
used with DTI-0009.

Prevents skin contact with the

compound.

Body Protection

A fully-buttoned laboratory coat
with long sleeves. For
procedures with a higher risk
of splashes, a chemically
resistant apron over the lab

coat may be necessary.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
may be necessary if there is a
risk of generating aerosols or
dusts, or if the work is not
performed in a certified

chemical fume hood.

Prevents inhalation of the
compound. The type of
respirator should be
determined by a qualified
safety professional based on a

risk assessment.

Handling and Storage

o Ventilation: All work with DTI-0009, especially the handling of powders or preparation of

solutions, should be conducted in a certified chemical fume hood to minimize inhalation

exposure.

e Hygiene: Avoid eating, drinking, or applying cosmetics in areas where DTI-0009 is handled.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1]
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» Storage: Store DTI-0009 in a well-ventilated, secure area, away from incompatible materials.
The specific storage conditions (e.g., temperature, light sensitivity) should be detailed in the
SDS.

Disposal

o All waste materials contaminated with DTI-0009, including empty containers, used PPE, and
experimental waste, must be disposed of as hazardous waste.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of DTI-0009 down the drain or in the regular trash.

Experimental Workflow for Safe Chemical Handling

The following diagram outlines the essential logical steps to ensure safety when working with
any new or investigational chemical compound in a laboratory setting.
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Caption: Workflow for Safe Handling of Investigational Chemicals.

Disclaimer: This information is intended as a general guide and is not a substitute for the
specific information that will be provided in the Safety Data Sheet for DTI-0009. All laboratory
personnel must be trained in safe chemical handling procedures and should consult with their
institution's Environmental Health and Safety (EH&S) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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